Cas no 15635-95-7 (TRIS-(2,2'-BIPYRIDINE) RUTHENIUM (II) PERCHLORATE)

• Product Name: TRIS-(2,2'-BIPYRIDINE) RUTHENIUM (II) PERCHLORATE
• CAS No: 15635-95-7
• MF: C₃₀H₂₄Cl₂N₆O₈Ru
• MW: 768.522964477539
• MDL: MFCD04974016
• CID: 121100
• PubChem ID: 13644074
• Update Time: 2025-05-19

TRIS-(2,2'-BIPYRIDINE) RUTHENIUM (II) PERCHLORATE Chemical and Physical Properties

Names and Identifiers

• TRIS-(2,2'-BIPYRIDINE) RUTHENIUM (II) PERCHLORATE
• 2-pyridin-2-ylpyridine,ruthenium(2+),diperchlorate
• Tris-(2,2'-bipyridine)ruthenium(ii)perchlorate
• 2-pyridin-2-ylpyridine;ruthenium(2+);diperchlorate
• DTXSID30545772
• TRIS-(2,2/'-BIPYRIDINE) RUTHENIUM (II) PERCHLORATE
• Ruthenium(2+), tris(2,2'-bipyridine-kappaN1,kappaN1')-, (OC-6-11)-, perchlorate (1:2)
• Ruthenium(2+) perchlorate--2,2'-bipyridine (1/2/3)
• Ru(bpy)3(ClO4)2
• 15635-95-7
• E81049
• ?(2)-ruthenium(2+) tris(bipyridyl) diperchlorate ion

• MDL： MFCD04974016
• Inchi： 1S/3C10H8N2.2ClO4.Ru/c3*1-3-7-11-9(5-1)10-6-2-4-8-12-10;2*2-1(3,4)5;/h3*1-8H;;;/q;;;2*-1;+2
• InChI Key： DCXAOAYKOFXOJN-UHFFFAOYSA-N
• SMILES： [Ru+2].[Cl+3]([O-])([O-])([O-])[O-].[Cl+3]([O-])([O-])([O-])[O-].N1C=CC=CC=1C1C=CC=CN=1.N1C=CC=CC=1C1C=CC=CN=1.N1C=CC=CC=1C1C=CC=CN=1

Computed Properties

• Exact Mass: 768.007607g/mol
• Monoisotopic Mass: 768.007607g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 47
• Rotatable Bond Count: 3
• Complexity: 216
• Covalently-Bonded Unit Count: 6
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 226Ų

Additional information on TRIS-(2,2'-BIPYRIDINE) RUTHENIUM (II) PERCHLORATE

TRIS-(2,2'-BIPYRIDINE) RUTHENIUM (II) PERCHLORATE: A Comprehensive Overview

TRIS-(2,2'-BIPYRIDINE) RUTHENIUM (II) PERCHLORATE, commonly abbreviated as Ru(bpy)₃, is a highly significant compound in the field of coordination chemistry and has garnered substantial attention due to its versatile applications. This complex, featuring a central ruthenium(II) ion coordinated to three bipyridine ligands, exhibits remarkable photophysical properties that make it indispensable in various scientific and technological domains.

The chemical structure of TRIS-(2,2'-BIPYRIDINE) RUTHENIUM (II) PERCHLORATE consists of a ruthenium(II) core surrounded by six nitrogen atoms from the bipyridine ligands. The perchlorate anion serves as a counterion, ensuring the stability of the complex in aqueous and organic solvents. This configuration imparts unique electronic and optical characteristics, making it a preferred choice for numerous applications.

In recent years, significant research has been dedicated to exploring the applications of Ru(bpy)₃ in dye-sensitized solar cells (DSSCs). These solar cells have emerged as a promising alternative to traditional silicon-based photovoltaics due to their low cost and high efficiency. The excellent light-harvesting capabilities of Ru(bpy)₃ allow it to absorb a broad spectrum of sunlight, thereby enhancing the overall performance of DSSCs. Recent advancements in this field have demonstrated efficiencies exceeding 10%, which is a testament to the compound's effectiveness.

Beyond its role in energy conversion technologies, TRIS-(2,2'-BIPYRIDINE) RUTHENIUM (II) PERCHLORATE has also found applications in photocatalysis. The compound's ability to generate reactive oxygen species under light irradiation makes it an ideal candidate for breaking down environmental pollutants. Studies have shown that when used as a photocatalyst, Ru(bpy)₃ can effectively degrade organic contaminants such as bisphenol A and atrazine. This application is particularly relevant in the context of water purification and wastewater treatment.

The compound's utility extends to the field of bioimaging as well. The luminescent properties of Ru(bpy)₃ make it suitable for use as a contrast agent in various imaging techniques. Researchers have leveraged its ability to emit light at specific wavelengths when excited by UV or visible light to develop bioimaging probes for cellular studies. These probes provide high-resolution images of biological tissues and have been instrumental in understanding cellular processes and disease mechanisms.

In addition to its applications in energy and environmental science, TRIS-(2,2'-BIPYRIDINE) RUTHENIUM (II) PERCHLORATE has shown promise in the development of luminescent sensors. These sensors are designed to detect various analytes by responding to changes in their luminescent properties. For instance, researchers have developed sensors based on Ru(bpy)₃ that can detect metal ions such as copper(II), iron(III), and zinc(II). Such sensors are crucial for environmental monitoring and industrial processes where precise detection of metal ions is required.

The synthesis of Ru(bpy)₃ is typically achieved through a series of well-established coordination chemistry techniques. The process involves the reaction of ruthenium(III) chloride with 2,2'-bipyridine in the presence of a base and a perchlorate source. The resulting complex is then purified through recrystallization or column chromatography. Recent improvements in synthetic methodologies have enhanced the yield and purity of Ru(bpy)₃, making it more accessible for research and industrial applications.

The stability of TRIS-(2,2'-BIPYRIDINE) RUTHENIUM (II) PERCHLORATE under various conditions is another critical factor that contributes to its widespread use. The complex exhibits good stability in both aqueous and organic solvents, making it suitable for diverse applications. Additionally, its resistance to photobleaching ensures that it remains effective over prolonged periods when used in light-driven processes such as DSSCs and photocatalysis.

The environmental impact of using Ru(bpy)₃ is also an important consideration. While the compound itself is not toxic, its byproducts can pose environmental risks if not handled properly. Researchers are actively working on developing greener synthetic routes and methods for recycling used complexes to minimize environmental impact. These efforts are crucial for ensuring that the benefits of using Ru(bpy)₃ do not come at an environmental cost.

In conclusion, TRIS-(2,2'-BIPYRIDINE) RUTHENIUM (II) PERCHLORATE is a multifaceted compound with applications spanning energy conversion, photocatalysis, bioimaging, and sensor development. Its unique photophysical properties make it an invaluable tool in modern chemistry and related fields. As research continues to uncover new applications for this compound, its importance is only expected to grow further.